Cas no 294675-00-6 (Benzaldehyde,4-chloro-2-mercapto-)
294675-00-6 structure
Product Name:Benzaldehyde,4-chloro-2-mercapto-
CAS No:294675-00-6
MF:C7H5ClOS
MW:172.631999731064
CID:249169
PubChem ID:11378776
Update Time:2025-04-19
Benzaldehyde,4-chloro-2-mercapto- Chemical and Physical Properties
Names and Identifiers
-
- Benzaldehyde,4-chloro-2-mercapto-
- 4-Chloro-2-mercaptobezaldehyde
- lithium, 4-chloro-2-mercaptobenzaldehyde
- AKOS006331996
- 294675-00-6
-
- Inchi: 1S/C7H5ClOS/c8-6-2-1-5(4-9)7(10)3-6/h1-4,10H
- InChI Key: HKAIVGPZBMVJGF-UHFFFAOYSA-N
- SMILES: ClC1C=CC(C=O)=C(C=1)S
Computed Properties
- Exact Mass: 171.97500
- Monoisotopic Mass: 171.975
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 129
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 18.1A^2
- XLogP3: 2.2
Experimental Properties
- PSA: 55.87000
- LogP: 2.44120
Benzaldehyde,4-chloro-2-mercapto- Related Literature
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Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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